Cas no 1806447-72-2 (3-Chloro-2-(3-oxopropyl)mandelic acid)

• Product Name: 3-Chloro-2-(3-oxopropyl)mandelic acid
• CAS No: 1806447-72-2
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4941802
• Update Time: 2025-05-21

3-Chloro-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11ClO4/c12-9-5-1-3-8(10(14)11(15)16)7(9)4-2-6-13/h1,3,5-6,10,14H,2,4H2,(H,15,16)
• InChI Key： SNTJLWBTIHSFGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)O)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 3-Chloro-2-(3-oxopropyl)mandelic acid

3-Chloro-2-(3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No 1806447-72-2, commonly referred to as 3-Chloro-2-(3-oxopropyl)mandelic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements related to 3-Chloro-2-(3-oxopropyl)mandelic acid.

3-Chloro-2-(3-oxopropyl)mandelic acid is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid. The molecule features a chloro substituent at the 3-position and a 3-oxopropyl group attached at the 2-position of the mandelic acid backbone. This substitution pattern introduces unique electronic and steric effects, making it an interesting candidate for various chemical transformations and biological studies.

Recent studies have highlighted the potential of 3-Chloro-2-(3-oxopropyl)mandelic acid in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. The presence of the oxopropyl group allows for additional functionalization, enabling the creation of more complex molecular architectures with enhanced bioavailability.

The synthesis of 3-Chloro-2-(3-oxopropyl)mandelic acid involves a multi-step process that typically begins with the modification of mandelic acid derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, the use of transition metal catalysts has been reported to facilitate key transformations, such as cross-coupling reactions, which are crucial for constructing the desired molecular framework.

In terms of biological activity, 3-Chloro-2-(3-oxopropyl)mandelic acid has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, ongoing research is investigating its role in cancer therapy, particularly in targeting specific signaling pathways that are critical for tumor growth and metastasis.

The structural versatility of 3-Chloro-2-(3-oxopropyl)mandelic acid also extends to its application in materials science. Scientists have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and nanomaterials. These materials hold potential applications in sensing technologies, drug delivery systems, and tissue engineering.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 3-Chloro-2-(3-oxopropyl)mandelic acid and its impact on ecosystems. Recent studies have focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-Chloro-2-(3-oxopropyl)mandelic acid (CAS No 1806447-72-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for advancing scientific research and technological innovations.